Cas no 116807-88-6 (1,4-Benzenediamine, N-[(4-methoxyphenyl)methylene]-)

• Product Name: 1,4-Benzenediamine, N-[(4-methoxyphenyl)methylene]-
• CAS No: 116807-88-6
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1208120
• PubChem ID: 14046771
• Update Time: 2025-04-20

1,4-Benzenediamine, N-[(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-[(4-methoxyphenyl)methylene]-
• 4-[(4-methoxyphenyl)methylideneamino]aniline
• 116807-88-6
• AKOS024385487
• 4-{(E)-[(4-Methoxyphenyl)methylidene]amino}aniline
• DTXSID50554987

• Inchi： 1S/C14H14N2O/c1-17-14-8-2-11(3-9-14)10-16-13-6-4-12(15)5-7-13/h2-10H,15H2,1H3/b16-10+
• InChI Key： AIYKHIYNOKZQNY-MHWRWJLKSA-N
• SMILES： O(C)C1C=CC(/C=N/C2C=CC(=CC=2)N)=CC=1

Computed Properties

• Exact Mass: 302.14204
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 33.62